Cas no 63170-37-6 (2-(1,1-Dioxido-1,2-thiazinan-2-yl)benzoic Acid)

• Product Name: 2-(1,1-Dioxido-1,2-thiazinan-2-yl)benzoic Acid
• CAS No: 63170-37-6
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 3383004
• Update Time: 2025-05-20

2-(1,1-Dioxido-1,2-thiazinan-2-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-(TETRAHYDRO-1,1-DIOXIDO-2H-1,2-THIAZIN-2-YL)-
• 2-(1,1-Dioxido-1,2-thiazinan-2-yl)benzoic Acid

• Inchi： 1S/C11H13NO4S/c13-11(14)9-5-1-2-6-10(9)12-7-3-4-8-17(12,15)16/h1-2,5-6H,3-4,7-8H2,(H,13,14)
• InChI Key： TWGHPFNNZIONQR-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC=CC=1C(=O)O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(1,1-Dioxido-1,2-thiazinan-2-yl)benzoic Acid

2-(1,1-Dioxido-1,2-thiazinan-2-yl)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 63170-37-6, commonly referred to as 2-(1,1-Dioxido-1,2-thiazinan-2-yl)benzoic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a 1,1-dioxido-1,2-thiazinan ring system. The benzoic acid group is a well-known aromatic carboxylic acid, while the thiazinan ring introduces a sulfur-containing heterocyclic structure that adds complexity and functionality to the molecule.

Recent studies have highlighted the potential of 2-(1,1-Dioxido-1,2-thiazinan-2-yl)benzoic Acid in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive compounds. The sulfur atom in the thiazinan ring is particularly reactive, making it an attractive site for further functionalization. This has led to investigations into its use in drug design, where it could potentially serve as a scaffold for developing novel therapeutic agents.

One of the most promising areas of research involving this compound is its application in the development of anti-inflammatory and antioxidant agents. The thiazinan ring's ability to undergo various chemical transformations has been leveraged to create derivatives with enhanced biological activity. For example, studies have shown that certain derivatives exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 2-(1,1-Dioxido-1,2-thiazinan-2-yl)benzoic Acid has also been studied for its potential in materials science. The molecule's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of a benzoic acid derivative with a thiazine intermediate under specific catalytic conditions. The reaction sequence often includes oxidation steps to introduce the dioxido functionality into the thiazine ring.

Despite its complex structure, 2-(1,1-Dioxido-1,2-thiazinan-2-yl)benzoic Acid is relatively stable under standard laboratory conditions. However, care must be taken during handling and storage to avoid exposure to moisture and light, which could lead to degradation over time.

In conclusion, CAS No. 63170-37-6, or 2-(1,1-Dioxido-1,2-thiazinan-2-yl)benzoic Acid, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.